Cas no 1804804-69-0 (3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride)

• Product Name: 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride
• CAS No: 1804804-69-0
• MF: C₉H₇ClF₃NO₃
• MW: 269.60499215126
• CID: 4839729
• Update Time: 2025-05-25

3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride

• Inchi： 1S/C9H7ClF3NO3/c1-4-7(16-2)6(17-9(11,12)13)3-5(14-4)8(10)15/h3H,1-2H3
• InChI Key： DUEITXILSROVBS-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=C(C(C)=N1)OC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride

3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl Chloride: A Comprehensive Overview

3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1804804-69-0) is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis, agrochemistry, and pharmaceutical research. This compound, characterized by its unique pyridine ring structure and functional groups, exhibits remarkable versatility in its applications. The presence of a trifluoromethoxy group, a methoxy group, and a methyl group on the pyridine ring contributes to its distinctive chemical properties, making it an invaluable building block in modern chemical research.

The pyridine derivatives have long been recognized for their role in various chemical reactions due to their aromatic stability and ability to undergo nucleophilic substitution at the carbonyl position. The trifluoromethoxy group is particularly notable for its electron-withdrawing nature, which enhances the electrophilicity of the carbonyl carbon. This feature makes 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride an excellent substrate for reactions such as nucleophilic acyl substitution, enabling the synthesis of a wide range of derivatives with potential applications in drug discovery and agrochemical development.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. Researchers have explored novel routes to synthesize this compound with improved yields and selectivity, leveraging modern catalytic systems and green chemistry principles. For instance, studies have demonstrated the use of microwave-assisted synthesis to accelerate reaction times while minimizing byproduct formation. Such innovations not only enhance the efficiency of production but also align with current sustainability goals in the chemical industry.

In terms of applications, 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride has shown promise in the development of agrochemicals, particularly as a precursor for herbicides and insecticides. Its ability to form stable amides and esters under mild conditions makes it an attractive candidate for designing bioactive molecules with enhanced stability and efficacy. Additionally, this compound has been investigated for its potential role in pharmaceuticals, where it serves as a key intermediate in the synthesis of novel drug candidates targeting various therapeutic areas.

Recent studies have also highlighted the importance of understanding the stereochemical outcomes of reactions involving this compound. By employing advanced analytical techniques such as X-ray crystallography and NMR spectroscopy, researchers have gained deeper insights into the stereochemical control during synthesis. These findings are crucial for optimizing the production of enantiomerically pure compounds, which are essential in drug development to ensure desired pharmacokinetic profiles.

The CAS No. 1804804-69-0 designation underscores the importance of accurate identification and characterization of this compound within regulatory frameworks. As industries increasingly prioritize safety and environmental considerations, understanding the physical and chemical properties of such compounds is vital for their safe handling and disposal.

In conclusion, 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride stands as a testament to the ongoing advancements in chemical synthesis and application development. Its unique structure, combined with cutting-edge research findings, positions it as a cornerstone in various industrial sectors. As research continues to uncover new possibilities for this compound, its role in shaping future innovations in chemistry is undeniably significant.